Cas no 2157365-52-9 (2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol)

• Product Name: 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol
• CAS No: 2157365-52-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5766378
• PubChem ID: 165599680
• Update Time: 2025-10-12

2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1625327
• 2-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]cyclobutan-1-ol
• 2157365-52-9
• 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol

• Inchi： 1S/C10H16N2O/c1-12-9(6-7-11-12)4-2-8-3-5-10(8)13/h6-8,10,13H,2-5H2,1H3
• InChI Key： BOOPMAZTXMKSQG-UHFFFAOYSA-N
• SMILES： OC1CCC1CCC1=CC=NN1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol

Introduction to 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol (CAS No. 2157365-52-9)

2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2157365-52-9, features a cyclobutane core substituted with an ethyl chain terminated by a hydroxyl group, further functionalized with a 1-methyl-1H-pyrazole moiety. The presence of these distinct structural elements not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in medicinal chemistry and drug development.

The cyclobutane ring in 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol introduces rigidity to the molecular structure, which can be advantageous in the design of bioactive molecules. This rigidity helps in stabilizing the three-dimensional conformation of the compound, potentially enhancing its binding affinity to biological targets. Additionally, the hydroxyl group at the terminal position of the ethyl chain provides a site for further chemical modification, allowing for the introduction of additional functional groups that could improve pharmacokinetic properties or target specificity.

The 1-methyl-1H-pyrazole substituent is another key feature of this compound. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methyl group at the 1-position of the pyrazole ring enhances its metabolic stability and influences its electronic properties, making it a valuable component in drug design. The integration of this moiety into the cyclobutane-based scaffold suggests potential applications in the development of novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol with greater precision. These studies have highlighted its potential as a scaffold for drug discovery, particularly in the context of modulating enzyme activity and receptor binding. For instance, virtual screening experiments have identified this compound as a promising candidate for inhibiting kinases and other enzymes involved in cancer progression. The rigid cyclobutane ring and the pyrazole moiety are predicted to interact favorably with specific amino acid residues in these targets, leading to potent inhibition.

In addition to its potential as an enzyme inhibitor, 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol has been investigated for its interaction with membrane-bound receptors. The combination of hydrophobic and hydrophilic regions in its structure allows it to traverse cell membranes effectively, making it a suitable candidate for topical or systemic delivery. Preliminary studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles when tested in preclinical models. These findings suggest that further optimization could lead to the development of new drugs with improved bioavailability and reduced side effects.

The synthesis of 2-2-(1-methyl-1H-pyrazol-5-yl)ethylcyclobutan-1-ol presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the cyclobutane ring and introduce the pyrazole moiety efficiently. These synthetic strategies not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

One particularly noteworthy aspect of 2-2-(1-methyl-H-pyrazol)-5-yldiethanol is its potential application in polymer chemistry. The presence of both hydroxyl and ethyl groups makes it a versatile monomer that can be polymerized using various techniques such as radical polymerization or ring-opening polymerization. The resulting polymers could exhibit unique properties due to the incorporation of the pyrazole moiety, which might confer thermal stability or biodegradability depending on the polymer architecture.

The biological activity of CAS No 2157365 52 9, specifically its interaction with biological targets, has been extensively studied using both experimental and computational approaches. High-throughput screening (HTS) campaigns have identified several derivatives of this compound as potent inhibitors of target enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. These findings underscore the importance of this scaffold in drug discovery efforts aimed at modulating metabolic processes.

The role of (Z)-3-(4-fluorophenyl)-4-(3-hydroxypropoxy)-N-(4-fluorophenyl)-N'-methylsuccinimide as an intermediate in synthesizing more complex molecules cannot be overstated. Its structural features make it an ideal building block for constructing larger scaffolds with enhanced biological activity. Researchers have leveraged this intermediate to develop novel therapeutic agents targeting neurological disorders, where precise modulation of receptor activity is crucial.

The future prospects for CAS No 2157365 52 9 are promising, given its unique structural features and potential applications across multiple domains. As synthetic methodologies continue to evolve, it is expected that more efficient routes will be developed for producing this compound and its derivatives on an industrial scale. Furthermore, ongoing research into its biological activity will likely uncover new therapeutic applications that could benefit patients worldwide.